2-((5-(4-bromophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-phenylimidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C24H20BrN3OS/c1-17-7-13-20(14-8-17)27-23(29)16-30-24-26-15-22(18-9-11-19(25)12-10-18)28(24)21-5-3-2-4-6-21/h2-15H,16H2,1H3,(H,27,29)
• InChI Key: PVZFVBFLYZJQHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2C3=CC=CC=C3)C4=CC=C(C=C4)Br
• Molecular Formula: C24H20BrN3OS
• Molecular Weight: 478.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes identifying the reagents and conditions that cause it to undergo chemical changes.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Catalysis and Inorganic Chemistry

• Ligand for Transition Metal Complexes : The compound can serve as a ligand in coordination chemistry, forming complexes with transition metals. .

Sensors and Detection

• Selective Cyanide (CN-) Sensor : Recent research has explored derivatives of this compound as novel sensors. For instance, a benzothiazole-appended derivative showed high selectivity and sensitivity toward CN^- ions over other interfering anions. .

Materials Synthesis Blocks

• Functional Metal Complex Ligand : The compound can be incorporated into metal-organic frameworks (MOFs) or coordination polymers. These materials have diverse applications, including gas storage, catalysis, and drug delivery. .

Small Molecule Semiconductors

• Building Blocks for Organic Electronics : Researchers have explored the use of similar compounds as building blocks for organic semiconductors. .

Mechanism of Action

In the context of a drug, this refers to how the compound interacts with biological systems to produce its effects. For other chemicals, it might refer to how the compound participates in chemical reactions.

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound, including toxicity, flammability, and environmental impact.